Cas no 1444624-20-7 (Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl]-)

• Product Name: Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl]-
• CAS No: 1444624-20-7
• MF: C₁₀H₁₄BN₃O₄
• MW: 251.046862125397
• MDL: MFCD32206387
• CID: 4672913
• PubChem ID: 139592740
• Update Time: 2025-05-19

Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl]-
• (6-(Morpholine-4-carboxamido)pyridin-3-yl)boronic acid
• {6-[(morpholine-4-carbonyl)amino]pyridin-3-yl}boronic acid
• {6-[(MORPHOLINE-4-CARBONYL)AMINO]PYRIDIN-3-YLBORONIC ACID
• [6-(morpholine-4-carbonylamino)pyridin-3-yl]boronic acid
• AS-71517
• AKOS037646923
• D94089
• 1444624-20-7

• MDL： MFCD32206387
• Inchi： 1S/C10H14BN3O4/c15-10(14-3-5-18-6-4-14)13-9-2-1-8(7-12-9)11(16)17/h1-2,7,16-17H,3-6H2,(H,12,13,15)
• InChI Key： UMVYTHGPJIFFOR-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC2C=CC(B(O)O)=CN=2)=O)CC1

Computed Properties

• Exact Mass: 251.1077361 g/mol
• Monoisotopic Mass: 251.1077361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• Molecular Weight: 251.05

Additional information on Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl]-

Boronic Acid, B-[6-[(4-Morpholinylcarbonyl)amino]-3-Pyridinyl]: An Overview of CAS No. 1444624-20-7

Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] (CAS No. 1444624-20-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridine boronic acid derivative, is characterized by its unique structural features and potential applications in drug discovery and development.

The structure of Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] consists of a pyridine ring substituted with a morpholinylcarbonyl-amino group and a boronic acid moiety. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

One of the key applications of this compound is in Suzuki-Miyaura coupling reactions, where it serves as a valuable building block for the synthesis of complex organic molecules. The boronic acid functionality facilitates the formation of carbon-carbon bonds, enabling the construction of intricate molecular architectures that are essential in the development of new pharmaceuticals.

Recent research has highlighted the potential of Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] in the context of drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antiproliferative properties. These findings suggest that it could be a lead compound for the development of novel therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, the ability to modify and optimize the structure of Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] is crucial for enhancing its pharmacological profile. Researchers have explored various strategies to improve its solubility, stability, and bioavailability, which are essential parameters for successful drug candidates.

The morpholinylcarbonyl-amino group in this compound plays a significant role in modulating its biological activity. This functional group can interact with specific biological targets, such as enzymes and receptors, thereby influencing cellular processes. Understanding these interactions is vital for designing more effective and selective drugs.

Furthermore, the boronic acid moiety has been shown to exhibit interesting properties in terms of targeted drug delivery. Boronic acids can form reversible covalent bonds with diols and other polyhydroxylated compounds, which can be exploited to create prodrugs that are activated at specific sites within the body. This approach has the potential to enhance the therapeutic index and reduce side effects associated with conventional drugs.

In addition to its applications in drug discovery, Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] has also been investigated for its use in diagnostic imaging. The unique chemical properties of boronic acids make them suitable for conjugation with imaging agents, allowing for non-invasive visualization of biological processes at the molecular level.

The synthesis of Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the production process.

From a safety perspective, it is important to handle Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] with appropriate precautions due to its reactivity and potential health effects. Proper storage conditions and protective measures should be followed to ensure safe handling and use in laboratory settings.

In conclusion, Boronic acid, B-[6-[(4-morpholinylcarbonyl)amino]-3-pyridinyl] (CAS No. 1444624-20-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and versatile properties make it an important tool for advancing our understanding of biological systems and developing innovative therapeutic solutions.